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Compound of Interest

Compound Name: β-Nicotyrine-d3

Cat. No.: B1155201

Get Quote

Executive Summary
β-Nicotyrine-d3 (3-(1-methyl-d3-1H-pyrrol-2-yl)pyridine) is the deuterated isotopolog of β-

nicotyrine, a minor tobacco alkaloid and a potent mechanism-based inhibitor of CYP2A6. In

drug metabolism and pharmacokinetics (DMPK), it serves as the critical Internal Standard (IS)

for the precise quantification of nicotyrine in biological matrices. Its deuterium labeling (typically

on the N-methyl group) provides a mass shift of +3 Da, preventing signal interference from the

native analyte while maintaining identical chromatographic behavior.

Chemical Profile & Specifications
Researchers must verify the isotopic purity to prevent "cross-talk" (unlabeled contribution) in

the native analyte channel.
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Parameter Specification

Compound Name β-Nicotyrine-d3

CAS Number
Unlabeled: 487-19-4 (Labeled CAS often not

assigned; refer to Product Codes)

Molecular Formula C₁₀H₇D₃N₂

Molecular Weight ~161.22 g/mol (Native: 158.20)

Isotopic Purity
≥ 99% Deuterium enrichment (Critical for MS

sensitivity)

Chemical Purity ≥ 95% (HPLC)

Solubility
Soluble in Methanol, Ethanol, DMSO,

Chloroform

Stability
Hygroscopic; Store at -20°C under inert

atmosphere (Argon/Nitrogen)

Appearance
Yellow to brown oil or low-melting solid

(oxidizes/darkens upon air exposure)

Sourcing & Availability Landscape
Availability of deuterated standards fluctuates. The following are verified commercial sources

and contingency synthesis routes.

A. Commercial Suppliers (Verified)
Direct procurement is recommended for GLP/GMP workflows to ensure certified isotopic purity.

Toronto Research Chemicals (TRC): The primary global manufacturer for this specific

isotopolog.

Product Code: TRC-N445002[1]

Format: Neat oil or solution.
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Link:

LGC Standards: Major distributor for TRC products, often providing easier logistics for

European/US labs.

Link:

B. Contingency: Custom Synthesis Strategy
If commercial stock is unavailable, β-Nicotyrine-d3 can be synthesized from Nicotine-d3

(which is more widely available, e.g., Cayman Chemical Item 18256) via catalytic

dehydrogenation.

Mechanism: Oxidation of the pyrrolidine ring (Nicotine) to a pyrrole ring (Nicotyrine) using

Manganese Dioxide (MnO₂).
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Dehydrogenation
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Click to download full resolution via product page

Figure 1: Synthesis pathway converting Nicotine-d3 to β-Nicotyrine-d3 via aromatization.

Technical Application: LC-MS/MS Method
Development
The following protocol outlines the use of β-Nicotyrine-d3 as an Internal Standard.

A. Mass Spectrometry Parameters (MRM)
Unlike Nicotine (m/z 163), β-Nicotyrine has a highly stable aromatic pyrrole ring, altering its

fragmentation pattern.

Ionization: ESI Positive Mode (ESI+)[2]
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Precursor Ions:

Native: 159.1 [M+H]⁺

IS (d3): 162.1 [M+H]⁺

Suggested Transitions (Optimize via Product Ion Scan):

Quantifier:159.1 → 80.1 (Pyridine ring fragment)

IS Quantifier:162.1 → 80.1 (Note: The pyridine ring usually retains the label if the label is

on the pyrrole methyl group? CRITICAL CHECK: If d3 is on the N-methyl of the pyrrole,

and the fragment is the pyridine ring (m/z 80), the label is lost in the fragment.

Correction: If the label is on the N-methyl, you must monitor a fragment that retains the

methyl group or monitor the parent survival.

Recommended IS Transition:162.1 → 119.1 (Loss of propyl/fragmentation of ring retaining

N-Me) or 162.1 → 162.1 (Pseudo-MRM if fragmentation is poor) or optimize for 162.1 →

132.1 (Analogous to Nicotine loss of methylamine).

Action: Perform a product ion scan on the d3 standard. Ensure the daughter ion contains

the deuterium.

B. Sample Preparation Workflow (LLE)
β-Nicotyrine is lipophilic (LogP ~1.6). Liquid-Liquid Extraction (LLE) provides cleaner extracts

than protein precipitation.
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Figure 2: Optimized Liquid-Liquid Extraction (LLE) workflow for recovery of β-Nicotyrine.

C. Chromatographic Conditions[2][3][4]
Column: Biphenyl or C18 (e.g., Restek Raptor Biphenyl). The Biphenyl phase offers superior

selectivity for aromatic tobacco alkaloids.

Mobile Phase A: 10mM Ammonium Formate (pH 8.5 - Basic pH improves peak shape for

alkaloids).

Mobile Phase B: Methanol or Acetonitrile.
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Gradient: Steep gradient (e.g., 5% B to 95% B over 3 mins) as Nicotyrine is less polar than

Nicotine.

Stability & Handling Protocols
Light Sensitivity: β-Nicotyrine oxidizes rapidly. Use amber glass vials.

Solvent Choice: Avoid protic solvents (water/methanol) for long-term stock storage if

possible; Ethanol is acceptable, but Acetonitrile is preferred for stability.

Adsorption: The compound can stick to glass. Use silanized glass inserts or polypropylene

vials for low-concentration samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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